4-Chloro-2-iodopyrrolo[2,1-f][1,2,4]triazine

• IUPAC Name: 4-chloro-2-iodopyrrolo[2,1-f][1,2,4]triazine
• InChI: InChI=1S/C6H3ClIN3/c7-5-4-2-1-3-11(4)10-6(8)9-5/h1-3H
• InChI Key: ACSUHYOSODMNIG-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=C1)C(=NC(=N2)I)Cl
• Molecular Formula: C6H3ClIN3
• DSSTOX Substance ID: DTXSID50647727
• Molecular Weight: 279.46 g/mol
• CAS RN: 1039364-45-8

Description

4-Chloro-2-iodopyrrolo[2,1-f][1,2,4]triazine is a solid compound with the empirical formula C6H3ClIN3. It has a molecular weight of 279.47. This compound is an important regulatory starting material in the production of the antiviral drug remdesivir.

Synthesis Analysis

The compound is produced through a synthetic methodology utilizing simple building blocks such as pyrrole, chloramine, and formamidine acetate. The process involves deprotonation of 2-cyanopyrrole, followed by N-amination with in situ prepared monochloramine solution, and cyclization with formamidine acetate.

Molecular Structure Analysis

The molecular structure of 4-Chloro-2-iodopyrrolo[2,1-f][1,2,4]triazine involves a pyrrolo[2,1-f][1,2,4]triazine core with chlorine and iodine substituents. Further structural analysis may require advanced techniques such as X-ray crystallography.

Chemical Reactions Analysis

The chemical reactions involving 4-Chloro-2-iodopyrrolo[2,1-f][1,2,4]triazine are primarily in the context of its synthesis. The key transformations include a selective C-alkylation of an oxalacetate salt with a hydrazonyl bromide to form a 2-hydrazonoethyl-3-oxosuccinate, followed by cyclodehydration to an aminopyrrole.

Physical And Chemical Properties Analysis

4-Chloro-2-iodopyrrolo[2,1-f][1,2,4]triazine is a solid compound. More specific physical and chemical properties such as melting point, boiling point, solubility, etc., were not found in the search results.

Scientific Research Applications

4-Chloro-2-iodopyrrolo[2,1-f][1,2,4]triazine: Scientific Research Applications

Kinase Inhibitors: This compound is an integral part of several kinase inhibitors, which are important in the treatment of various diseases, including cancer. .

Nucleoside Drugs: .

Life Sciences Research: .

Organic Synthesis: .

Environmental Measurement: .

Metabolic Stability Studies: .

Mechanism of Action

Target of Action

It is known that pyrrolo[2,1-f][1,2,4]triazine, a structural motif in this compound, is an integral part of several kinase inhibitors . Kinases are proteins that play a crucial role in cell signaling and regulation .

Mode of Action

Kinase inhibitors typically work by binding to the kinase, thereby preventing it from participating in cell signaling pathways .

Biochemical Pathways

As a potential kinase inhibitor, it could impact various cell signaling pathways regulated by kinases .

Pharmacokinetics

It is noted that c-nucleosides, a class of compounds to which this compound may belong, have shown enhanced metabolism and pharmacokinetic properties compared to n-nucleosides .

Result of Action

As a potential kinase inhibitor, it could inhibit the activity of kinases, thereby affecting cell signaling pathways .

Safety and Hazards

The safety data sheet for 4-Chloro-2-iodopyrrolo[2,1-f][1,2,4]triazine should always be reviewed before handling the compound. During its synthesis, extra attention to details around handling of the chloroamine is required given its hazards.

Future Directions

The compound is a key component in the synthesis of remdesivir, a COVID-19 treatment. Therefore, future directions may involve optimizing its synthesis for large-scale operations and exploring its potential in the development of other therapeutic agents.